Cas no 547739-67-3 (3-(Chlorosulfonyl)-4-methylbenzoyl chloride)

3-(Chlorosulfonyl)-4-methylbenzoyl chloride is a highly reactive organosulfur compound primarily used as an intermediate in organic synthesis. Its dual functional groups—chlorosulfonyl and benzoyl chloride—make it valuable for introducing sulfonyl or carbonyl moieties in pharmaceuticals, agrochemicals, and specialty chemicals. The compound's reactivity enables efficient derivatization, facilitating the synthesis of sulfonamides, esters, and other functionalized aromatic systems. Its stability under controlled conditions ensures consistent performance in multi-step reactions. The methyl substituent at the 4-position can influence regioselectivity in further transformations. Proper handling is essential due to its moisture sensitivity and potential for exothermic hydrolysis. This reagent is particularly useful in medicinal chemistry for constructing complex molecular architectures.

3-(Chlorosulfonyl)-4-methylbenzoyl chloride structure

547739-67-3 structure

Product Name:3-(Chlorosulfonyl)-4-methylbenzoyl chloride

CAS No:547739-67-3

MF:C₈H₆Cl₂O₃S

MW:253.102439403534

MDL:MFCD23699339

CID:4031574

PubChem ID:20646249

Update Time:2025-06-07

3-(Chlorosulfonyl)-4-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 5-(chlorocarbonyl)-2-methyl-
- Benzoyl chloride, 3-(chlorosulfonyl)-4-methyl-
- 3-chlorosulfonyl-4-methylbenzoyl chloride
- 3-(CHLOROSULFONYL)-4-METHYLBENZOYL CHLORIDE
- MFCD23699339
- 547739-67-3
- E74740
- SCHEMBL11886837
- DB-094038
- EN300-285578
- BS-52576
- 3-(CHLOROSULFONYL)-4-METHYLBENZOYLCHLORIDE
- SY391771
- 3-(Chlorosulfonyl)-4-methylbenzoyl chloride
- MDL： MFCD23699339
- Inchi： 1S/C8H6Cl2O3S/c1-5-2-3-6(8(9)11)4-7(5)14(10,12)13/h2-4H,1H3
- InChI Key： BSHLCKNAKRLVSS-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C(=O)Cl)C=CC=1C)(=O)=O

Computed Properties

Exact Mass: 251.9414706g/mol
Monoisotopic Mass: 251.9414706g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 59.6Å²

3-(Chlorosulfonyl)-4-methylbenzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C180215-500mg	3-(Chlorosulfonyl)-4-methylbenzoyl chloride	547739-67-3		500mg	$ 330.00	2022-06-06
TRC	C180215-1000mg	3-(Chlorosulfonyl)-4-methylbenzoyl chloride	547739-67-3		1g	$ 555.00	2022-06-06
TRC	C180215-2500mg	3-(Chlorosulfonyl)-4-methylbenzoyl chloride	547739-67-3		2500mg	$ 1100.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MW691-50mg	3-(Chlorosulfonyl)-4-methylbenzoyl chloride	547739-67-3	95%	50mg	299.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MW691-200mg	3-(Chlorosulfonyl)-4-methylbenzoyl chloride	547739-67-3	95%	200mg	751.0CNY	2021-07-17
Enamine	EN300-285578-0.05g	3-(chlorosulfonyl)-4-methylbenzoyl chloride	547739-67-3		0.05g	$443.0	2023-09-07
Enamine	EN300-285578-0.1g	3-(chlorosulfonyl)-4-methylbenzoyl chloride	547739-67-3		0.1g	$464.0	2023-09-07
Enamine	EN300-285578-0.25g	3-(chlorosulfonyl)-4-methylbenzoyl chloride	547739-67-3		0.25g	$485.0	2023-09-07
Enamine	EN300-285578-0.5g	3-(chlorosulfonyl)-4-methylbenzoyl chloride	547739-67-3		0.5g	$507.0	2023-09-07
Enamine	EN300-285578-1.0g	3-(chlorosulfonyl)-4-methylbenzoyl chloride	547739-67-3		1g	$0.0	2023-06-07